Cas no 27285-09-2 ([1]Benzothieno[2,3-d]pyrimidine-2,4(1H,3H)-dione,5,6,7,8-tetrahydro-)

Benzothieno[2,3-d]pyrimidine-2,4(1H,3H)-dione,5,6,7,8-tetrahydro- is a heterocyclic compound featuring a fused benzothieno-pyrimidine scaffold with a saturated tetrahydro backbone. This structure imparts stability and potential reactivity, making it valuable in pharmaceutical and materials research. The presence of both thiophene and pyrimidine moieties enhances its utility as a building block for bioactive molecules, particularly in drug discovery targeting enzyme inhibition or receptor modulation. Its rigid yet modifiable framework allows for derivatization, enabling fine-tuning of physicochemical properties. The compound's synthetic versatility and structural uniqueness make it a promising candidate for developing novel therapeutic agents or functional materials.
[1]Benzothieno[2,3-d]pyrimidine-2,4(1H,3H)-dione,5,6,7,8-tetrahydro- structure
27285-09-2 structure
Product Name:[1]Benzothieno[2,3-d]pyrimidine-2,4(1H,3H)-dione,5,6,7,8-tetrahydro-
CAS No:27285-09-2
MF:C10H10N2O2S
MW:222.263600826263
CID:250986
PubChem ID:290241
Update Time:2025-06-29

[1]Benzothieno[2,3-d]pyrimidine-2,4(1H,3H)-dione,5,6,7,8-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • [1]Benzothieno[2,3-d]pyrimidine-2,4(1H,3H)-dione,5,6,7,8-tetrahydro-
    • 5,6,7,8-tetrahydro-1H-[1]benzothiolo[2,3-d]pyrimidine-2,4-dione
    • 2,4-Dioxo-1,2,3,4,5,6,7,8-octahydro-<1>-1-benzothieno<2,3-d>pyrimidine
    • 1,2,3,4,5,6,7,8-Octahydro-benzothieno[2,3-d]pyrimidine-2,4(1H,3H)-dione 95+%
    • Oprea1_838874
    • AKOS000280034
    • 5,6,7,8-Tetrahydro[1]benzothieno[2,3-d]pyrimidine-2,4(1H,3H)-dione #
    • CS-0333392
    • AKOS005696840
    • 5,6,7,8-Tetrahydro[1]benzothieno[2,3-d]pyrimidine-2,4(1H,3H)-dione
    • 2,4-Dioxo-1,2,3,4,5,6,7,8-octahydro-[1]benzothieno[2,3-d]pyrimidin
    • 5,6,7,8-Tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione
    • SCHEMBL15868412
    • 5,6,7,8-tetrahydro-1H-benzothiopheno[3,2-e]pyrimidine-2,4-quinone
    • SCHEMBL6721132
    • NSC-153333
    • FLBUBMOKRJJLKX-UHFFFAOYSA-N
    • NSC153333
    • Pyrimido[4,5-b]benzothiophene-2,4(1H,3H)-dione, 5,6,7,8-tetrahydro-
    • DTXSID80302751
    • Oprea1_111941
    • 27285-09-2
    • HMS3433K09
    • Inchi： 1S/C10H10N2O2S/c13-8-7-5-3-1-2-4-6(5)15-9(7)12-10(14)11-8/h1-4H2,(H2,11,12,13,14)
    • InChI Key： FLBUBMOKRJJLKX-UHFFFAOYSA-N
    • SMILES： S1C2=C(C(NC(N2)=O)=O)C2=C1CCCC2

Computed Properties

  • Exact Mass: 222.04600
  • Monoisotopic Mass: 222.04629874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 86.4Ų

Experimental Properties

  • PSA: 93.96000
  • LogP: 1.15670

[1]Benzothieno[2,3-d]pyrimidine-2,4(1H,3H)-dione,5,6,7,8-tetrahydro- Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

[1]Benzothieno[2,3-d]pyrimidine-2,4(1H,3H)-dione,5,6,7,8-tetrahydro- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM516008-1g
5,6,7,8-Tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione
 27285-09-2 97%
1g
 $554 2022-06-11

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